1-benzyl-4-(5-bromo-2-furoyl)piperazine
Overview
Description
1-benzyl-4-(5-bromo-2-furoyl)piperazine is a compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 1-benzyl-4-(5-bromo-2-furoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at certain receptors in the brain. This means that it can bind to these receptors and activate them, but only to a certain degree.
Biochemical and Physiological Effects:
1-benzyl-4-(5-bromo-2-furoyl)piperazine has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the release of certain neurotransmitters in the brain, such as dopamine and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-4-(5-bromo-2-furoyl)piperazine in lab experiments is its potential specificity for certain receptors in the brain. This could allow researchers to study the function of these receptors in more detail. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of results.
Future Directions
There are several potential future directions for research on 1-benzyl-4-(5-bromo-2-furoyl)piperazine. One area of interest is its potential as a therapeutic agent for certain psychiatric disorders. Additionally, further studies could be done to better understand its mechanism of action and its effects on the brain. Finally, researchers could explore the use of this compound in combination with other drugs or therapies to enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-benzyl-4-(5-bromo-2-furoyl)piperazine involves the reaction of 1-benzylpiperazine with 5-bromo-2-furoic acid. This reaction is typically carried out using standard organic chemistry techniques, such as refluxing in a solvent or using a catalyst.
Scientific Research Applications
1-benzyl-4-(5-bromo-2-furoyl)piperazine has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying the function of certain receptors in the brain. This compound has been shown to bind to certain receptors, which could be useful in understanding their function.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(5-bromofuran-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2O2/c17-15-7-6-14(21-15)16(20)19-10-8-18(9-11-19)12-13-4-2-1-3-5-13/h1-7H,8-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CODLSMTWPUTXME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC=C(O3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Benzylpiperazin-1-yl)(5-bromofuran-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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